Cas no 1379512-54-5 ((3Z)-3-{(4-fluorophenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione)

• Product Name: (3Z)-3-{(4-fluorophenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione
• CAS No: 1379512-54-5
• MF: C₁₆H₁₀FNO₃
• MW: 283.253907680511
• CID: 6263659
• PubChem ID: 135437457
• Update Time: 2025-05-20

(3Z)-3-{(4-fluorophenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione Chemical and Physical Properties

Names and Identifiers

• (3Z)-3-{(4-fluorophenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione
• AKOS000539929
• F0842-0051
• 1379512-54-5
• (Z)-3-(((4-fluorophenyl)amino)methylene)chroman-2,4-dione
• SR-01000445804
• 308298-25-1
• AB00685313-01
• (3Z)-3-{[(4-fluorophenyl)amino]methylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione
• SR-01000445804-1
• UPCMLD0ENAT5474588:001
• 3-[(4-fluorophenyl)iminomethyl]-4-hydroxychromen-2-one
• AKOS001171683
• Z31274217

• Inchi： 1S/C16H10FNO3/c17-10-5-7-11(8-6-10)18-9-13-15(19)12-3-1-2-4-14(12)21-16(13)20/h1-9,19H/b18-9+
• InChI Key： AFQCSLZYWKIIPO-GIJQJNRQSA-N
• SMILES： FC1C=CC(=CC=1)/N=C/C1C(=O)OC2C=CC=CC=2C=1O

Computed Properties

• Exact Mass: 283.06447134g/mol
• Monoisotopic Mass: 283.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.9Ų

Additional information on (3Z)-3-{(4-fluorophenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione

(3Z)-3-{(4-fluorophenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione: A Comprehensive Overview

Introduction

The compound (3Z)-3-{(4-fluorophenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione (CAS No. 1379512-54-5) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and potential applications in drug development. The molecule's unique structure, featuring a fluorophenyl group and a dihydrobenzopyran framework, makes it an intriguing subject for both academic research and industrial applications.

Chemical Structure and Synthesis

The molecular structure of (3Z)-3-{(4-fluorophenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione is characterized by a benzopyran skeleton with a substituted imine group at the 3-position. The fluorophenyl substituent introduces electronic effects that can influence the molecule's reactivity and bioavailability. Recent studies have focused on optimizing the synthesis of this compound to enhance its stability and scalability for large-scale production.

One notable advancement in the synthesis of this compound involves the use of microwave-assisted reactions, which have been shown to significantly reduce reaction times while maintaining high yields. Researchers have also explored the use of green chemistry principles to develop more environmentally friendly synthetic pathways. These efforts have not only improved the efficiency of production but also opened new avenues for exploring similar compounds with tailored functionalities.

Biological Activity and Applications

The biological activity of (3Z)-3-{(4-fluorophenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation in animal models. Additionally, this compound has shown selective inhibitory activity against certain enzymes associated with neurodegenerative diseases, making it a candidate for further exploration in the treatment of conditions such as Alzheimer's disease.

Recent research has also highlighted its potential as a photoprotective agent due to its ability to absorb UV radiation and scavenge free radicals. This property makes it a valuable ingredient in cosmetic formulations aimed at protecting the skin from UV-induced damage. Furthermore, ongoing studies are investigating its role as an antioxidant in food preservation systems, where it could extend shelf life by preventing oxidative degradation.

Current Research Trends and Future Directions

The scientific community continues to explore novel applications of (3Z)-3-{(4-fluorophenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione, particularly in the areas of drug delivery and nanotechnology. Researchers are investigating its ability to serve as a carrier for hydrophobic drugs, leveraging its amphiphilic properties to enhance drug solubility and bioavailability.

Another emerging area of interest is the use of this compound in bioimaging applications. Its fluorescence properties under specific conditions make it a potential candidate for tracking cellular processes in real-time. This could revolutionize diagnostic techniques by providing a non-invasive method for monitoring disease progression.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new therapeutic potentials for this compound. By integrating advanced computational modeling techniques with experimental studies, researchers aim to design analogs with improved pharmacokinetic profiles and enhanced efficacy.

Conclusion

In summary, (3Z)-3-{(4-fluorophenyl)aminomethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione (CAS No. 1379512-54